Cas no 63837-12-7 (1,3-Benzoxazol-5-amine)

1,3-Benzoxazol-5-amine structure
1,3-Benzoxazol-5-amine structure
Product Name:1,3-Benzoxazol-5-amine
CAS No:63837-12-7
Molecular Formula:C7H6N2O
Molecular Weight:134.13534
MDL:MFCD05256201
CID:889548
PubChem ID:1482188

1,3-Benzoxazol-5-amine Properties

Names and Identifiers

    • Benzo[d]oxazol-5-amine
    • Benzooxazol-5-ylamine
    • 5-Aminobenzoxazol
    • 1,3-Benzoxazol-5-amine
    • 5-AMINO-1,3-BENZOXAZOLE
    • 5-AMINOBENZOOXAZOLE
    • 5-Benzoxazolamine
    • 5-Aminobenzoxazole
    • benzoxazole-5-ylamine
    • SBB051989
    • IAWQUHCVFXQBMC-UHFFFAOYSA-N
    • DB-073400
    • MFCD05256201
    • 63837-12-7
    • AKOS005070822
    • 6X-0836
    • STL556775
    • SY101341
    • SCHEMBL115366
    • A834547
    • J-519730
    • DTXSID10363254
    • BBL102966
    • CS-0038272
    • AB21693
    • MDL: MFCD05256201
    • InChIKey: IAWQUHCVFXQBMC-UHFFFAOYSA-N
    • Inchi: InChI=1S/C7H6N2O/c8-5-1-2-7-6(3-5)9-4-10-7/h1-4H,8H2
    • SMILES: C1=CC2=C(C=C1N)N=CO2

Computed Properties

  • Exact Mass: 134.04808
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 134.048012819g/mol
  • Heavy Atom Count: 10
  • Complexity: 129
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.9
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • PSA: 52.05
  • Melting Point: 64-66°C
  • Color/Form: Yellow to Brown Solid

1,3-Benzoxazol-5-amine Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00EAY6-250mg
1,3-benzoxazol-5-amine
63837-12-7 98%
250mg
$64.00 2024-04-22
A2B Chem LLC
AG66574-1g
5-Aminobenzooxazole
63837-12-7 95%
1g
$104.00 2024-04-19
Aaron
AR00EB6I-1g
1,3-Benzoxazol-5-amine
63837-12-7 95%
1g
$87.00
abcr
AB233993-1 g
1,3-Benzoxazol-5-amine, 95%; .
63837-12-7 95%
1 g
€120.40 2023-07-20
Ambeed
A679805-100mg
5-Aminobenzoxazole
63837-12-7 98%
100mg
$29.0 2025-03-03
Apollo Scientific
OR15063-250mg
5-Amino-1,3-benzoxazole
63837-12-7
250mg
£20.00 2025-02-19
AstaTech
51536-0.25/G
5-AMINOBENZOOXAZOLE
63837-12-7 95%
0.25g
$44 2023-09-17
Chemenu
CM153509-5g
1,3-Benzoxazol-5-amine
63837-12-7 97%
5g
$393
ChemScence
CS-0038272-100mg
1,3-Benzoxazol-5-amine
63837-12-7
100mg
$79.0 2022-04-26
Crysdot LLC
CD11082326-1g
Benzo[d]oxazol-5-amine
63837-12-7 97%
1g
$154

1,3-Benzoxazol-5-amine Related Literature

63837-12-7 (1,3-Benzoxazol-5-amine) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:63837-12-7)5-Aminobenzoxazole
A834547
Purity:99%/99%
Quantity:5g/10g
Price($):284.0/472.0